Cas no 1448136-57-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine
• CAS No: 1448136-57-9
• MF: C₁₇H₁₄ClNO₅S
• MW: 379.814762592316
• CID: 5776789
• PubChem ID: 71809470
• Update Time: 2025-10-23

1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1,3-benzodioxol-5-yl-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]methanone
• F6442-2672
• AKOS024564996
• benzo[d][1,3]dioxol-5-yl(3-((4-chlorophenyl)sulfonyl)azetidin-1-yl)methanone
• 1-(2H-1,3-BENZODIOXOLE-5-CARBONYL)-3-(4-CHLOROBENZENESULFONYL)AZETIDINE
• 1448136-57-9
• 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine

• Inchi： 1S/C17H14ClNO5S/c18-12-2-4-13(5-3-12)25(21,22)14-8-19(9-14)17(20)11-1-6-15-16(7-11)24-10-23-15/h1-7,14H,8-10H2
• InChI Key： GXPIWNKRBDEXOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(C2=CC=C3C(=C2)OCO3)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 379.0281214g/mol
• Monoisotopic Mass: 379.0281214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.3Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine (CAS No. 1448136-57-9)

1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine, identified by its CAS number 1448136-57-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which includes a benzodioxole moiety linked to an azetidine ring. The presence of both carbonyl and sulfonyl functional groups further enhances its structural complexity and potential biological activity.

The benzodioxole scaffold, also known as an oxygenated dibenzo-p-dioxin or furan derivative, is well-documented for its role in various pharmacological applications. Specifically, the 2H-1,3-benzodioxole-5-carbonyl moiety imparts unique electronic and steric properties that can influence the compound's interactions with biological targets. This feature has been extensively explored in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

In contrast, the 4-chlorobenzenesulfonyl group introduces a strong electron-withdrawing effect through its sulfonyl moiety, while the chlorine atom at the para position enhances lipophilicity and metabolic stability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery. Recent studies have highlighted the importance of such multifunctional scaffolds in modulating enzyme activity and receptor binding affinity.

One of the most compelling aspects of 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine is its reported efficacy in inhibiting certain kinases and enzymes implicated in inflammation and tumor progression. For instance, preclinical investigations have demonstrated that derivatives of this compound exhibit inhibitory effects on cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are critical regulators of cell cycle progression and immune responses. These findings align with emerging research trends that emphasize the need for selective kinase inhibitors in therapeutic strategies.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, sulfonylation processes, and cyclization techniques. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely utilized to confirm structural integrity.

From a medicinal chemistry perspective, the structural features of 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine make it an attractive candidate for further derivatization. Researchers have explored various modifications to enhance its pharmacokinetic properties while maintaining or improving biological activity. For example, replacing the chlorine atom with fluorine or bromine has been shown to modulate binding affinity and metabolic stability. Such structural optimizations are essential for advancing candidate compounds toward clinical development.

The compound's potential applications extend beyond oncology into other therapeutic areas. Studies have suggested that it may possess antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its interaction with transcription factors has been investigated as a possible mechanism for treating chronic inflammatory diseases. These diverse biological activities underscore the versatility of this molecular scaffold.

In recent years, computational chemistry has played an increasingly pivotal role in understanding the behavior of complex molecules like 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine. Molecular docking simulations have been employed to predict binding modes with target proteins, while quantum mechanical calculations provide insights into electronic structure-function relationships. These computational approaches complement experimental efforts by offering rapid screening of potential interactions and guiding synthetic modifications.

The pharmacological profile of this compound is further supported by its favorable physicochemical properties. Its solubility profile allows for formulation flexibility across oral, intravenous, and topical delivery systems. Moreover, preliminary toxicological assessments indicate moderate acute toxicity alongside acceptable chronic exposure risks when used at therapeutic doses. Such safety profiles are critical for advancing candidates toward human trials.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2H-1,3-benzodioxole-5-carbonyl)-3-(4-chlorobenzenesulfonyl)azetidine will remain at the forefront of drug discovery efforts. The integration of interdisciplinary approaches—combining synthetic chemistry with computational biology—will be essential for translating these promising lead compounds into effective treatments for human diseases.